Cas no 41159-13-1 (1,3-Dithiolane,2-methyl-2-(4-nitrophenyl)-)

41159-13-1 structure
Product name:1,3-Dithiolane,2-methyl-2-(4-nitrophenyl)-
1,3-Dithiolane,2-methyl-2-(4-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dithiolane,2-methyl-2-(4-nitrophenyl)-
- 2-methyl-2-(4-nitrophenyl)-1,3-dithiolane
- 1,3-DITHIOLANE, 2-METHYL-2-(p-NITROPHENYL)-
- BRN 5540417
- DTXSID00194094
- SCHEMBL12436884
- 41159-13-1
- 2-Methyl-2-(p-nitrophenyl)-1,3-dithiolane
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- Inchi: InChI=1S/C10H11NO2S2/c1-10(14-6-7-15-10)8-2-4-9(5-3-8)11(12)13/h2-5H,6-7H2,1H3
- InChI Key: KBQHFQPJKLVEMY-UHFFFAOYSA-N
- SMILES: O=[N+](C1C=CC(C2(SCCS2)C)=CC=1)[O-]
Computed Properties
- Exact Mass: 241.02312
- Monoisotopic Mass: 241.02312
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 96.4
Experimental Properties
- Density: 1.325
- Boiling Point: 388.9°Cat760mmHg
- Flash Point: 189°C
- Refractive Index: 1.641
1,3-Dithiolane,2-methyl-2-(4-nitrophenyl)- Related Literature
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Gudrun Scholz,Ana Guilherme Buzanich,Stefan Reinsch,Franziska Emmerling,Erhard Kemnitz Dalton Trans., 2017,46, 6003-6012
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Seann P. Mulcahy,Christina M. Woo,Weidong Ding,George A. Ellestad,Seth B. Herzon Chem. Sci., 2012,3, 1070-1074
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Pintu Maity,Sabir Ahammed,Rabindra Nath Manna,Brindaban C. Ranu Org. Chem. Front., 2017,4, 69-76
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Patrick Fiorenza,Vito Raineri,Stefan G. Ebbinghaus,Raffaella Lo Nigro CrystEngComm, 2011,13, 3900-3904
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Mrinmoy Maiti,Shin A Yoon,Yujin Cha,K. K. Athul,Sankarprasad Bhuniya,Min Hee Lee Chem. Commun., 2021,57, 9614-9617
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